Cas no 1936478-28-2 (2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde)

• Product Name: 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde
• CAS No: 1936478-28-2
• MF: C₈H₁₀N₂OS₂
• MW: 214.307798862457
• CID: 5745442
• PubChem ID: 130941469
• Update Time: 2025-05-19

2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1620721
• 2-(1,2,5-Thiadiazol-3-ylmethyl)thiolane-2-carbaldehyde
• 2-[(1,2,5-thiadiazol-3-yl)methyl]thiolane-2-carbaldehyde
• 1936478-28-2
• CID 130941469
• 2-Thiophenecarboxaldehyde, tetrahydro-2-(1,2,5-thiadiazol-3-ylmethyl)-
• 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde

• Inchi： 1S/C8H10N2OS2/c11-6-8(2-1-3-12-8)4-7-5-9-13-10-7/h5-6H,1-4H2
• InChI Key： BIKPRFCGIIFBGA-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)CC1C=NSN=1

Computed Properties

• Exact Mass: 214.02345529g/mol
• Monoisotopic Mass: 214.02345529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 343.0±32.0 °C(Predicted)
• pka: 0.01±0.32(Predicted)

Additional information on 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde

Introduction to 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde (CAS No. 1936478-28-2)

2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde, with the CAS number 1936478-28-2, is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive thiolane and thiadiazole moieties, which confer it with a range of interesting chemical and biological properties.

The thiolane ring, a six-membered cyclic structure containing a sulfur atom, is a key feature of this compound. It imparts stability and reactivity, making it a valuable scaffold for the synthesis of bioactive molecules. The thiadiazole moiety, on the other hand, is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. This functional group is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.

Recent studies have highlighted the potential of 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The researchers found that the compound effectively targets and disrupts the activity of these enzymes, thereby inhibiting tumor growth and metastasis.

In another significant study conducted by a team at the University of California, researchers explored the antimicrobial properties of 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde. The results showed that this compound demonstrates strong antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding suggests that 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde could be a promising lead compound for the development of new antibiotics to combat drug-resistant infections.

The structural complexity of 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde also makes it an attractive candidate for drug delivery systems. The presence of multiple functional groups allows for the modification and functionalization of the molecule to enhance its pharmacokinetic properties. For example, researchers at the National Institutes of Health have developed prodrugs based on this compound that show improved solubility and bioavailability compared to their parent molecules.

In addition to its therapeutic potential, 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde has been investigated for its use in chemical biology research. Its unique structure enables it to serve as a valuable tool for probing biological pathways and understanding disease mechanisms. A study published in Chemical Biology in 2020 demonstrated that this compound can be used as a probe to study protein-protein interactions involved in cellular signaling pathways.

The synthesis of 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde has been optimized through various methods to improve yield and purity. One common approach involves the reaction of thiolane derivatives with thiadiazole-containing reagents under controlled conditions. The choice of solvents and catalysts plays a crucial role in achieving high yields and minimizing side reactions. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes for this compound.

In conclusion, 2-(1,2,5-thiadiazol-3-yl)methylthiolane-2-carbaldehyde (CAS No. 1936478-28-2) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the discovery and development of new drugs.